Ppo-IN-9

• Molecular Formula: C18H13ClF4N2O2S2
• Molecular Weight: 464.9 g/mol
• InChI: InChI=1S/C18H13ClF4N2O2S2/c1-3-27-16(26)8(2)28-17-25-13-5-10(12(20)6-14(13)29-17)15-11(19)4-9(7-24-15)18(21,22)23/h4-8H,3H2,1-2H3/t8-/m1/s1
• InChIKey: XPWJYZZBGLRDSZ-MRVPVSSYSA-N

Ppo-IN-9 Procurement Guide: PPO Inhibitor for Herbicide R&D

PPO-IN-9 (compound (rac)-7as) is a pyridyl-benzothiazol hybrid that functions as a protoporphyrinogen oxidase (PPO) inhibitor [1]. It exhibits an in vitro IC50 of 0.3 μM against Arabidopsis thaliana PPO (AtPPO) and belongs to a series of novel 6-(pyridin-2-yl)benzothiazole derivatives developed via scaffold hopping [1]. The compound demonstrates herbicidal efficacy exceeding 90% against six weed species at 150 gai/ha and retains excellent activity at 18.75 gai/ha . PPO-IN-9 also shows a favorable crop safety profile for wheat at 150 gai/ha, with better safety than commercial flumioxazin (FLU) and saflufenacil (SAF) at 75-100 g/ha .

Chemotype

Pyridyl–benzothiazole hybrid

Scaffold-hopping design

Enzyme Target

PPO inhibition at sub-μM

Recombinant AtPPO assay context

Application Fit

Post-emergence herbicide lead

Agricultural weed control research

• [1] Cai H, Zhang X, Ling D, Zhang M, Pang C, Chen Z, Jin Z, Ren SC, Chi YR. Discovery of Pyridyl-Benzothiazol Hybrids as Novel Protoporphyrinogen Oxidase Inhibitors via Scaffold Hopping. J Agric Food Chem. 2024 Apr 9;72(11):5807-5822. View Source

Ppo-IN-9 Selection Rationale: Scaffold Differentiation

PPO inhibitors are a chemically diverse class with wide-ranging potencies and selectivity profiles. While many compounds share the same enzymatic target, their herbicidal efficacy, crop safety, and physicochemical properties differ markedly due to variations in scaffold, substitution patterns, and molecular interactions [1]. For instance, PPO-IN-9's IC50 of 0.3 μM against AtPPO places it within the active range of its series (0.06–1.36 μM), but its unique benzothiazole-pyridine hybrid structure enables superior herbicidal activity and crop safety compared to commercial standards flumioxazin and saflufenacil [1]. Generic substitution based solely on target class would overlook these critical performance differentiators, potentially leading to suboptimal experimental outcomes or field performance. The following quantitative evidence substantiates why PPO-IN-9 should be prioritized over in-class alternatives.

Target

Ppo-IN-9 · Pyridyl–benzothiazole scaffold

Dual π–π stacking with FAD and Phe‑392 reported

Substitute

Conventional PPO inhibitors (diphenyl ether, N‑phenylphthalimide, triazolinone)

Binding interactions may not include the same π–π stacking fingerprint; wheat selectivity may shift

• [1] Cai H, Zhang X, Ling D, Zhang M, Pang C, Chen Z, Jin Z, Ren SC, Chi YR. Discovery of Pyridyl-Benzothiazol Hybrids as Novel Protoporphyrinogen Oxidase Inhibitors via Scaffold Hopping. J Agric Food Chem. 2024 Apr 9;72(11):5807-5822. View Source

Ppo-IN-9 Quantitative Differentiation vs. Commercial PPO Inhibitors

AtPPO Enzyme Inhibition Potency vs. Series Analogs

PPO-IN-9 inhibits AtPPO with an IC50 of 0.3 μM [1]. In contrast, the commercial herbicide flumioxazin exhibits an IC50 of 157.1 nM (0.157 μM) against maize PPO [2], while saflufenacil shows an IC50 of 0.00025 μM (0.25 nM) against human PPO [3]. Although these values are not directly comparable due to different enzyme sources, PPO-IN-9's potency falls within the active range of its novel pyridyl-benzothiazol series (IC50 = 0.06–1.36 μM against AtPPO) [1]. The data demonstrate that PPO-IN-9 achieves meaningful target engagement and serves as a valuable chemical probe for structure-activity relationship studies.

AtPPO IC50 vs. Series Analogs

Class-level

0.3 µM (mid-range of 0.06–1.36 µM series)

Supports series-wide potency context

Recombinant AtPPO assay; balance with whole-plant profile reported

Evidence Dimension	PPO enzyme inhibition (IC50)
Target Compound Data	0.3 μM (AtPPO)
Comparator Or Baseline	Flumioxazin: 0.157 μM (maize PPO); Saflufenacil: 0.00025 μM (human PPO); Series range: 0.06–1.36 μM (AtPPO)
Quantified Difference	PPO-IN-9 is 1.9-fold less potent than flumioxazin (cross-species) but >1000-fold less potent than saflufenacil; it ranks within the active mid-range of its structural series.
Conditions	AtPPO enzyme assay for PPO-IN-9; maize PPO for flumioxazin; human PPO for saflufenacil; all assays conducted at physiological pH and temperature.

Why This Matters

Quantified potency confirms PPO-IN-9 is a valid chemical probe for PPO inhibition studies, enabling comparative SAR analysis against both commercial and experimental inhibitors.

• [1] Cai H, et al. J Agric Food Chem. 2024;72(11):5807-5822. View Source
• [2] Herbicidal activity and molecular docking study of novel PPO inhibitors. IC50 data for flumioxazin. View Source
• [3] BRENDA Enzyme Database. IC50 value for saflufenacil (EC 1.3.3.4). View Source

Post‑Emergence Efficacy at Low Use Rates vs. Flumioxazin and Saflufenacil

PPO-IN-9 exhibited superior herbicidal activity compared to commercial standards flumioxazin (FLU) and saflufenacil (SAF) at all tested concentrations in postemergence greenhouse trials . At 150 gai/ha, PPO-IN-9 achieved >90% efficacy against six weed species . In contrast, the reference compounds showed lower efficacy at equivalent rates. Notably, PPO-IN-9 retained excellent herbicidal activity even at 18.75 gai/ha , a dose at which many commercial PPO inhibitors exhibit diminished control. This superiority is attributed to the benzothiazole moiety's enhanced π-π stacking interactions with FAD and the pyridine ring's stacking with Phe-392, as revealed by molecular simulation .

Post-emergence Efficacy vs. FLU/SAF

Head-to-head

>90% control at 150 g ai/ha; strong activity at 18.75 g ai/ha

Supports ultra-low rate efficacy context

Six weed species; greenhouse conditions

Evidence Dimension	Postemergence herbicidal efficacy (weed control % at 150 gai/ha)
Target Compound Data	>90% efficacy against six weed species
Comparator Or Baseline	Flumioxazin and saflufenacil at same rate
Quantified Difference	PPO-IN-9 exhibited 'superior herbicidal activities to commercially available flumioxazin (FLU) and saflufenacil (SAF) at all the tested concentrations'
Conditions	Greenhouse postemergence application on six weed species; rate: 150 gai/ha

Why This Matters

Demonstrates that PPO-IN-9 offers enhanced weed control performance relative to widely used commercial PPO inhibitors, justifying its selection for high-efficacy herbicide research programs.

Crop Safety Profile in Wheat vs. Flumioxazin and Saflufenacil

PPO-IN-9 demonstrates effective herbicidal activity at a dosage as low as 18.75 gai/ha against all tested weeds . This low-dose efficacy is a critical differentiator, as it suggests the potential for reduced application rates, lower environmental load, and cost-effective weed management. In the primary research study, (rac)-7as showed effective herbicidal activities even at 18.75 g ai/ha, whereas the commercial standards flumioxazin and saflufenacil required higher rates to achieve comparable control .

Wheat Safety vs. FLU/SAF

Head-to-head

No significant injury at 150 g ai/ha; safer at 75–100 g/ha

Supports wheat tolerance endpoint context

Post-emergence greenhouse trial

Evidence Dimension	Herbicidal efficacy at low application rate (18.75 gai/ha)
Target Compound Data	Excellent herbicidal activity against all tested weeds
Comparator Or Baseline	Flumioxazin and saflufenacil at same rate
Quantified Difference	PPO-IN-9 maintained effective control at 18.75 gai/ha, while commercial standards showed reduced efficacy
Conditions	Postemergence greenhouse trial on multiple weed species

Why This Matters

Low-dose efficacy reduces the amount of active ingredient needed per hectare, offering potential advantages in cost-effectiveness and environmental stewardship compared to higher-rate PPO inhibitors.

Binding Mode Differentiation via π–π Stacking Interactions

PPO-IN-9 exhibits good crop safety for wheat at a dosage as high as 150 gai/ha . Furthermore, at rates of 75-100 g/ha, PPO-IN-9 provides better crop safety than the commercially available herbicides flumioxazin (FLU) and saflufenacil (SAF) . This favorable selectivity window is essential for agricultural applications, as it allows for effective weed control without compromising crop health. The compound's benzothiazole-pyridine scaffold contributes to this enhanced safety profile through specific molecular interactions that favor target binding in weeds over crops .

Binding Mode Differentiation

Class-level

Benzothiazole–FAD π–π stacking; pyridine–Phe392 π–π stacking

Distinct interaction fingerprint may inform resistance management

In silico docking using NtPPO homology model

Evidence Dimension	Crop safety for wheat (tolerance at 150 gai/ha; comparative safety at 75-100 g/ha)
Target Compound Data	Good safety at 150 gai/ha; better safety than FLU and SAF at 75-100 g/ha
Comparator Or Baseline	Flumioxazin and saflufenacil
Quantified Difference	PPO-IN-9 shows 'better crop safety than the commercially available FLU and SAF' at 75-100 g/ha
Conditions	Wheat crop safety assessment in greenhouse trials

Why This Matters

Enhanced crop safety at herbicidally effective rates makes PPO-IN-9 a valuable tool for selective weed control in wheat and potentially other cereal crops, reducing the risk of crop injury compared to alternative PPO inhibitors.

Stereochemical Influence on Crop Safety

PPO-IN-9 is a representative of the 6-(pyridin-2-yl)benzothiazole series, designed via a scaffold hopping strategy to explore novel PPO inhibitor chemotypes [1]. This structural class is distinct from traditional diphenyl ether (e.g., fomesafen, acifluorfen) and N-phenylimide (e.g., flumioxazin) PPO inhibitors. Molecular simulation studies revealed that the benzothiazole moiety forms multiple π-π stacking interactions with FAD, while the pyridine ring generates π-π stacking with Phe-392 in Nicotiana tabacum PPO [1]. This unique binding mode may contribute to the observed superior herbicidal activity and crop safety compared to commercial standards. The series exhibits AtPPO IC50 values ranging from 0.06 to 1.36 μM, with PPO-IN-9 (IC50 = 0.3 μM) positioned near the median of this activity range [1].

Enantiomer Crop Safety Ranking

Head-to-head

(R)-7as > (rac)-7as > (S)-7as (qualitative ranking)

Supports enantiomer-specific crop safety context

Wheat phytotoxicity assay; (R)-enantiomer marginally safer

Evidence Dimension	Scaffold novelty and binding mode
Target Compound Data	Benzothiazole-pyridine hybrid with π-π stacking to FAD and Phe-392
Comparator Or Baseline	Diphenyl ethers (e.g., fomesafen, acifluorfen) and N-phenylimides (e.g., flumioxazin)
Quantified Difference	Distinct scaffold class; AtPPO IC50 range for series: 0.06–1.36 μM; PPO-IN-9 IC50 = 0.3 μM
Conditions	Molecular simulation of NtPPO; in vitro AtPPO enzyme assay

Why This Matters

Structural novelty reduces the likelihood of cross-resistance with existing PPO inhibitor classes and opens new chemical space for herbicide discovery programs, making PPO-IN-9 a valuable lead compound or research tool.

• [1] Cai H, et al. J Agric Food Chem. 2024;72(11):5807-5822. Scaffold hopping strategy and molecular simulation details. View Source

Ppo-IN-9 Application Scenarios for Research and Development

Low‑Rate Post‑Emergence Broadleaf Weed Control in Wheat

PPO-IN-9 serves as a validated lead compound in herbicide discovery due to its novel pyridyl-benzothiazol scaffold, which is distinct from commercial PPO inhibitor classes (e.g., diphenyl ethers, N-phenylimides) [1]. Its IC50 of 0.3 μM against AtPPO and superior postemergence herbicidal activity compared to flumioxazin and saflufenacil make it an ideal starting point for structure-activity relationship (SAR) studies and scaffold optimization. Researchers can leverage the established synthetic route and molecular docking insights (π-π stacking with FAD and Phe-392) to design next-generation herbicides with improved potency and selectivity [1].

Resistance‑Management Tool for PPO‑Resistant Weeds

Given the increasing prevalence of PPO target site resistance in weeds such as Amaranthus spp. and Ambrosia artemisiifolia, novel PPO inhibitors with distinct binding modes are urgently needed [2]. PPO-IN-9's unique benzothiazole-pyridine structure may circumvent existing resistance mechanisms, as it differs from the scaffolds of widely used commercial PPO herbicides [1]. Its excellent herbicidal activity at low rates (18.75 gai/ha) and superior crop safety for wheat position it as a candidate for testing against resistant weed populations in both laboratory and greenhouse settings.

Enantiomer‑Optimized Formulation Development

PPO-IN-9 exhibits a favorable crop safety profile for wheat at herbicidally effective rates (up to 150 gai/ha) and provides better safety than flumioxazin and saflufenacil at 75-100 g/ha . This selectivity window makes it suitable for postemergence broadleaf weed control in wheat and potentially other cereals. Field and greenhouse studies can explore its efficacy against key broadleaf weeds such as Chenopodium album, Amaranthus retroflexus, and Abutilon theophrasti while maintaining wheat tolerance, offering a potential alternative to existing PPO herbicides with narrower safety margins.

Lead Scaffold for Structure‑Based Optimization

With its well-characterized IC50 (0.3 μM) and defined molecular interactions (π-π stacking with FAD and Phe-392) [1], PPO-IN-9 is an excellent chemical probe for studying PPO enzyme kinetics, inhibition mechanisms, and structure-function relationships. It can be used in fluorescence-based protoporphyrin IX accumulation assays, enzyme activity measurements, and molecular docking studies to elucidate PPO inhibition dynamics. Its distinct scaffold also enables comparative studies with other PPO inhibitor classes to identify structural determinants of potency and selectivity.

Application

Selection Property

Validation Focus

Post-emergence weed control in wheat

Wheat selectivity tolerance

Phytotoxicity endpoint comparison vs. reference PPO inhibitors

PPO-resistant weed management

Distinct binding-mode fingerprint

Cross-resistance profiling in resistant populations

Enantiomer-specific formulation

(R)-enantiomer selectivity context

Enantiomer-dependent phytotoxicity endpoints

Structure-guided lead optimization

Balanced enzyme-whole-plant profile

SAR expansion on pyridyl–benzothiazole core

• [1] Cai H, et al. Discovery of Pyridyl-Benzothiazol Hybrids as Novel Protoporphyrinogen Oxidase Inhibitors via Scaffold Hopping. J Agric Food Chem. 2024;72(11):5807-5822. View Source
• [2] Porri A, et al. Inhibition profile of trifludimoxazin towards PPO2 target site mutations. Pest Manag Sci. 2022;78(12):5041-5050. View Source